Cas no 2694744-85-7 (2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide)

• Product Name: 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide
• CAS No: 2694744-85-7
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• MDL: MFCD34475381
• CID: 5626616
• PubChem ID: 165949056
• Update Time: 2025-06-10

2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-28330526
• 2-chloro-N-{[6-(pyrrolidin-1-yl)pyridin-2-yl]methyl}acetamide
• 2694744-85-7
• 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide

• MDL： MFCD34475381
• Inchi： 1S/C12H16ClN3O/c13-8-12(17)14-9-10-4-3-5-11(15-10)16-6-1-2-7-16/h3-5H,1-2,6-9H2,(H,14,17)
• InChI Key： OXFJUXIACPVBKZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=CC=CC(=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide

Comprehensive Overview of 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide (CAS No. 2694744-85-7)

2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide (CAS No. 2694744-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and pyrrolidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloroacetamide group, enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound’s CAS No. 2694744-85-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its pyridine-pyrrolidine scaffold is structurally analogous to several FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). This aligns with the growing trend of fragment-based drug design, where small molecules like this are used to optimize lead compounds.

From an industrial perspective, CAS No. 2694744-85-7 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce such intermediates, addressing the global push for reduced carbon footprint in chemical manufacturing. This compound’s stability under various pH conditions also makes it a candidate for formulation studies in drug delivery systems.

In the realm of computational chemistry, 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide is modeled to predict its binding affinities with biological targets. Tools like molecular docking and QSAR are employed to accelerate its application in drug repurposing, a cost-effective strategy gaining traction in the pharmaceutical industry. These approaches resonate with the increasing use of AI-driven drug discovery, a frequently searched topic in scientific forums.

Safety and handling of CAS No. 2694744-85-7 adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its chloroacetamide group warrants careful handling to avoid skin irritation, a common concern in chemical safety discussions.

In summary, 2-chloro-N-{6-(pyrrolidin-1-yl)pyridin-2-ylmethyl}acetamide (CAS No. 2694744-85-7) exemplifies the intersection of organic synthesis and biomedical innovation. Its adaptability in drug design, coupled with advancements in sustainable chemistry, positions it as a compound of enduring scientific and industrial interest.